Cas no 1803844-65-6 (2-Chloro-4-(difluoromethoxy)benzo[d]oxazole)

• Product Name: 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole
• CAS No: 1803844-65-6
• MF: C₈H₄ClF₂NO₂
• MW: 219.572668075562
• CID: 4820172
• Update Time: 2025-10-30

2-Chloro-4-(difluoromethoxy)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole

• Inchi： 1S/C8H4ClF2NO2/c9-7-12-6-4(13-7)2-1-3-5(6)14-8(10)11/h1-3,8H
• InChI Key： PJGHQQQRLIMJAP-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=CC=2O1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3.6
• Topological Polar Surface Area: 35.3

Additional information on 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole

Professional Introduction to 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole (CAS No. 1803844-65-6)

2-Chloro-4-(difluoromethoxy)benzo[d]oxazole, identified by the chemical abstracts service number CAS No. 1803844-65-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the benzo[d]oxazole class, a scaffold that is widely recognized for its presence in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. The structural features of 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole, particularly the presence of a chloro substituent at the 2-position and a difluoromethoxy group at the 4-position, contribute to its unique electronic and steric properties, which are essential for modulating its interactions with biological targets.

The synthesis of 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole involves a series of well-established organic transformations that highlight the synthetic versatility of benzo[d]oxazole derivatives. The introduction of the chloro group typically proceeds via electrophilic aromatic substitution, while the incorporation of the difluoromethoxy group can be achieved through nucleophilic aromatic substitution or direct fluorination techniques. These synthetic pathways underscore the importance of 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole as a key intermediate in the development of more complex pharmacophores.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzo[d]oxazole derivatives, particularly those with halogenated substituents. The chloro and difluoromethoxy groups in 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole are known to enhance binding affinity and metabolic stability, making this compound an attractive candidate for drug discovery programs. Several studies have demonstrated that benzo[d]oxazole-based compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The structural motif is particularly valued for its ability to interact with various biological targets such as kinases, proteases, and transcription factors.

One of the most compelling aspects of 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole is its potential as a lead compound for the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic clearance. These properties are critical for ensuring that a drug candidate will not only reach its target effectively but also exhibit favorable pharmacokinetic profiles. The difluoromethoxy group, in particular, has been shown to improve binding affinity by enhancing hydrophobic interactions with protein targets.

Recent advancements in computational chemistry have further enhanced our understanding of how 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole interacts with biological targets. Molecular docking studies have revealed that this compound can bind to several protein kinases involved in cancer progression. The chloro substituent at the 2-position appears to play a crucial role in stabilizing interactions with hinge regions of these kinases, while the difluoromethoxy group contributes to stacking interactions with aromatic residues. These insights have guided the design of more potent derivatives with improved selectivity and efficacy.

The therapeutic potential of 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole has been explored in several preclinical studies. Notably, research has indicated that derivatives of this compound exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. By modulating CDK activity, these compounds have shown promise in preventing uncontrolled cell division and inducing apoptosis in cancer cells. Additionally, studies have suggested that 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole may possess anti-inflammatory properties by inhibiting inflammatory cytokine production through interaction with nuclear factor kappa B (NFκB) pathways.

The synthesis and characterization of 2-Chloro-4-(difluoromethoxy)benzo[d]oxazole have also contributed to our understanding of general principles governing heterocyclic chemistry. The benzo[d]oxazole scaffold is known for its stability under various reaction conditions, making it an ideal platform for introducing diverse functional groups without compromising structural integrity. This stability has enabled chemists to explore complex derivatization strategies that would be difficult to achieve with more fragile scaffolds.

In conclusion,2-Chloro-4-(difluoromethoxy)benzo[d]oxazole (CAS No. 1803844-65-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and potential biological activities. Its synthesis highlights the synthetic versatility of benzo[d]oxazole derivatives, while its pharmacological profile underscores its importance as a lead compound for drug discovery programs. As research continues to uncover new therapeutic applications for this class of compounds,2-Chloro-4-(difluoromethoxy)benzo[d]oxazole is poised to play an increasingly important role in the development of next-generation therapeutics.